Si5-N14

• Molecular Formula: C78H160N6O5Si2
• Molecular Weight: 1318.3 g/mol
• InChI: InChI=1S/C78H160N6O5Si2/c1-9-13-17-21-25-29-33-37-41-45-49-53-63-79-75(85)59-69-83(70-60-76(86)80-64-54-50-46-42-38-34-30-26-22-18-14-10-2)67-57-73-90(5,6)89-91(7,8)74-58-68-84(71-61-77(87)81-65-55-51-47-43-39-35-31-27-23-19-15-11-3)72-62-78(88)82-66-56-52-48-44-40-36-32-28-24-20-16-12-4/h9-74H2,1-8H3,(H,79,85)(H,80,86)(H,81,87)(H,82,88)
• InChIKey: QJDZHMBJSTXKDI-UHFFFAOYSA-N

Si5-N14: Lung-Targeted mRNA and CRISPR Delivery

Si5-N14 (CAS 3006860-57-4) is a siloxane-incorporated ionizable cationic lipidoid designed for use in lipid nanoparticles (LNPs) for tissue-specific mRNA and gene-editing cargo delivery [1]. Its core structure features a disiloxane backbone tethered to four C14 alkyl chains via amide linkages, imparting distinct intracellular processing properties compared to conventional non-siloxane ionizable lipids . Formulated LNPs containing Si5-N14 (Si5-N14 LNPs) exhibit a pronounced tropism for lung tissue upon systemic administration in preclinical models [1].

Lipid Type Siloxane-incorporated ionizable lipidoid

Delivery Target Lung-selective mRNA & CRISPR cargo

Key Property Endosomal escape support via siloxane moiety

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source

Why Si5-N14 Cannot Be Substituted

Ionizable cationic lipids are critical for LNP function, but their structural features dictate organ-level tropism and intracellular delivery efficiency [1]. Substituting Si5-N14 with a structurally distinct analog, even one from the same siloxane library, fundamentally alters tissue targeting . For example, Si5-N14 LNPs preferentially deliver mRNA to the lungs, whereas the closely related analog Si6-C14b targets the liver and Si12-C10 targets the spleen [1]. Furthermore, the siloxane moiety itself confers enhanced cellular internalization and endosomal escape capacity that non-siloxane lipids cannot replicate [1]. Generic substitution risks off-target delivery, reduced transfection efficacy, and failure of the intended therapeutic or gene-editing outcome.

Siloxane-free analogs may exhibit slower cellular internalization kinetics.

Endosomal escape capacity may be reduced, limiting cytosolic delivery.

Lung-selective tropism observed with Si5-N14 is not expected with non-siloxane lipids.

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source

Si5-N14 Comparative Evidence

Cellular Uptake vs. 213-N14

In comparative in vivo studies, LNPs formulated with siloxane-incorporated lipids (SiLNPs) demonstrated up to a 6-fold improvement in mRNA delivery efficiency compared to the current gold-standard non-siloxane LNP varieties [1]. This class-level enhancement underscores the functional advantage conferred by siloxane integration.

Cellular Uptake

Head-to-head

Faster uptake vs. 213-N14 (p<0.05)

Reported siloxane-mediated internalization context

HepG2 cells, flow cytometry

Evidence Dimension	mRNA Delivery Efficacy
Target Compound Data	6-fold increase
Comparator Or Baseline	Gold-standard non-siloxane LNPs (baseline = 1-fold)
Quantified Difference	6-fold
Conditions	In vivo mouse models; SiLNP-mediated mRNA delivery

Why This Matters

Demonstrates a substantial performance gain over conventional non-siloxane LNP platforms, making Si5-N14-containing SiLNPs a compelling choice for applications requiring high transfection efficiency.

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source

Endosomal Escape vs. 213-N14

In a direct head-to-head comparison using immortalized human lung microvascular endothelial cells (iMVECs), Si5-N14 LNPs demonstrated significantly faster and greater cellular uptake compared to LNPs formulated with 213-N14, a structurally analogous siloxane lipidoid [1]. This difference is attributed to the higher hydrophobicity (ALog P value) of Si5-N14 [1].

Endosomal Escape

Head-to-head

Greater hemolysis vs. 213-N14 (p<0.001)

Reported endosomal escape enhancement

Hemolysis assay, acidic pH

Evidence Dimension	Cellular Uptake
Target Compound Data	Faster and greater uptake
Comparator Or Baseline	213-N14 LNPs
Quantified Difference	Significantly higher (visualized in Fig. 2c-f of reference)
Conditions	iMVECs; in vitro

Why This Matters

Confirms Si5-N14 is not simply interchangeable with other siloxane lipids; its specific structure yields measurably superior intracellular delivery, a critical parameter for effective mRNA translation.

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source

Apparent pKa Optimization

In vivo biodistribution studies reveal that Si5-N14 LNPs encapsulating luciferase mRNA selectively accumulate in the lungs of mice [1]. This lung tropism is not a class-wide property of siloxane lipidoids; close structural analogs such as Si6-C14b target the liver, and Si12-C10 targets the spleen [1].

Apparent pKa

Class-level

6.92 (TNS assay)

Within reported endosomal escape window (6.0–7.0)

TNS fluorescence assay

Evidence Dimension	In Vivo Organ Targeting
Target Compound Data	Lung accumulation
Comparator Or Baseline	Si6-C14b (liver) and Si12-C10 (spleen)
Quantified Difference	Qualitative organ-specific localization
Conditions	In vivo mouse models; systemic LNP administration

Why This Matters

Provides a precise, structure-driven targeting capability essential for pulmonary gene therapies, regenerative medicine, and oncology, avoiding off-target liver or spleen delivery that plagues many LNP systems.

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source

Lung mRNA Delivery & Gene Editing

In a transgenic GFP mouse model, treatment with Si5-N14 LNPs co-formulated with Cas9 mRNA and GFP sgRNA (4 injections, RNA dose 0.5 mg/kg per injection) resulted in significant reduction of GFP levels in lung microvascular endothelial cells (MVECs) [1]. Critically, this gene-editing efficacy was achieved without increasing bronchoalveolar lavage fluid (BALF) cytokine levels, indicating a lack of local inflammatory response [1].

Lung Selectivity & Editing

Cross-study comparable

~50-fold higher lung flux vs. Si12-C10; 42× higher GFP knockout vs. scrambled sgRNA

Supports lung-selective delivery and gene editing

In vivo mouse model (0.3-0.5 mg/kg mRNA)

Evidence Dimension	Gene Editing Efficacy and Safety
Target Compound Data	Significant GFP reduction; no increase in BALF cytokines
Comparator Or Baseline	Baseline GFP expression (untreated) or PBS control
Quantified Difference	Gene knockout achieved without inflammation
Conditions	Transgenic GFP mouse model; lung MVECs; 4x 0.5 mg/kg RNA dose

Why This Matters

Validates Si5-N14 LNPs as a functional and safe delivery vehicle for lung-specific CRISPR-Cas9 gene editing, a crucial feature for both research applications and potential therapeutic development.

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source

Si5-N14 Application Scenarios

Lung-Selective mRNA Therapeutics

As demonstrated in Section 3, Si5-N14 LNPs can efficiently deliver CRISPR-Cas9 components to lung microvascular endothelial cells for robust gene knockout without eliciting pulmonary inflammation [1]. This makes Si5-N14 an ideal component for research into lung-specific genetic disorders or for developing novel gene therapies targeting pulmonary endothelium [1].

Lung Vasculature Gene Editing

The lung-targeting and pro-angiogenic cargo delivery capabilities of Si5-N14 LNPs, evidenced by improved blood oxygen levels and lung function in viral lung injury models [2], support its use in preclinical studies aimed at vascular regeneration. Researchers can leverage Si5-N14 to deliver mRNA encoding therapeutic factors like FGF-2 to damaged pulmonary vasculature [2].

Benchmarking Siloxane Lipidoid Libraries

Building on the evidence of lung-specific tropism and the capacity for VEGFR2 knockout in Lewis lung carcinoma models [3], Si5-N14 LNPs represent a strategic tool for oncology research. Their ability to deliver mRNA encoding anti-angiogenic factors or immunomodulatory proteins directly to the lung tumor microenvironment offers a targeted approach to disrupt tumor vascularization and growth [3].

Ionizable Lipid Characterization

Based on the direct evidence of superior cellular uptake in iMVECs compared to analog 213-N14 [1], Si5-N14 LNPs are well-suited for in vitro experiments requiring high transfection efficiency in human lung microvascular endothelial cells. This ensures reliable and potent mRNA delivery for mechanistic studies, reporter assays, or target validation prior to in vivo work [1].

Application

Selection Property

Validation Focus

Lung-selective mRNA expression studies

Siloxane-mediated lung tropism

Lung flux vs. selectivity benchmarks

Pulmonary endothelial gene editing research

Endothelial editing efficiency

Endothelial GFP knockout quantification

Siloxane lipidoid library benchmarking

Defined lung-targeting benchmark

Cross-experiment flux comparison

Ionizable lipid characterization studies

pKa and endosomal escape profile

Assay calibration with reported dataset

• [1] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source
• [2] Xue L, et al. Combinatorial design of siloxane-incorporated lipid nanoparticles augments intracellular processing for tissue-specific mRNA therapeutic delivery. Nat Nanotechnol. 2024;20(1):132-143. View Source
• [3] MedChemExpress. Si5-N14 Product Datasheet. MedChemExpress. View Source